Cas no 713519-19-8 (8-O-Methyl-urolithin C)

• Product Name: 8-O-Methyl-urolithin C
• CAS No: 713519-19-8
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 2048121
• PubChem ID: 102178085
• Update Time: 2025-04-21

8-O-Methyl-urolithin C Chemical and Physical Properties

Names and Identifiers

• 3,9-dihydroxy-8-methoxy-6H-dibenzo[b,d]pyran-6-one
• 3,9-dihydroxy-8-methoxy-dibenzo[b,d]pyran-6-one
• 8-O-Methyl-urolithin C
• SCHEMBL21517422
• 3,9-dihydroxy-8-methoxydibenzo[b,d]pyran-6-one
• 713519-19-8
• 3,9-Dihydroxy-8-methoxy-6H-benzo[c]chromen-6-one
• 3,9-Dihydroxy-8-methoxy-6H-dibenzo[b,d]pyran-6-one;

• Inchi： 1S/C14H10O5/c1-18-13-6-10-9(5-11(13)16)8-3-2-7(15)4-12(8)19-14(10)17/h2-6,15-16H,1H3
• InChI Key： VSSKAHKUAQIXLE-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=CC=2C2C=CC(=CC1=2)O)O)OC)=O

Computed Properties

• Exact Mass: 258.05282342Da
• Monoisotopic Mass: 258.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: >247°C (dec.)
• Boiling Point: 551.7±50.0 °C at 760 mmHg
• Flash Point: 218.2±23.6 °C
• Solubility: Dichloromethane (Slightly), DMSO (Slightly)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

8-O-Methyl-urolithin C Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives